Cas no 1219014-07-9 (Benzoic acid, 4-amino-2-fluoro-5-nitro-, ethyl ester)

• Product Name: Benzoic acid, 4-amino-2-fluoro-5-nitro-, ethyl ester
• CAS No: 1219014-07-9
• MF: C₉H₉FN₂O₄
• MW: 228.177165746689
• CID: 5981191
• Update Time: 2025-05-20

Benzoic acid, 4-amino-2-fluoro-5-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-2-fluoro-5-nitro-, ethyl ester

• Inchi： 1S/C9H9FN2O4/c1-2-16-9(13)5-3-8(12(14)15)7(11)4-6(5)10/h3-4H,2,11H2,1H3
• InChI Key： RISADYSLEFVKMK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC([N+]([O-])=O)=C(N)C=C1F

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 404.4±45.0 °C(Predicted)
• pka: -3.66±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Benzoic acid, 4-amino-2-fluoro-5-nitro-, ethyl ester

Benzoic Acid, 4-Amino-2-Fluoro-5-Nitro-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 1219014-07-9, commonly referred to as Benzoic acid, 4-amino-2-fluoro-5-nitro-, ethyl ester, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with an amino group at the 4-position, a fluoro group at the 2-position, and a nitro group at the 5-position. The ethyl ester functionality further enhances its versatility in chemical reactions and applications.

Benzoic acid, 4-amino-2-fluoro-5-nitro-, ethyl ester has garnered attention in recent years due to its potential in drug development and materials science. Researchers have explored its role as a precursor in the synthesis of advanced materials, such as organic semiconductors and functional polymers. The presence of multiple substituents on the aromatic ring provides opportunities for fine-tuning the electronic properties of the molecule, making it a valuable building block in modern chemical synthesis.

The synthesis of Benzoic acid, 4-amino-2-fluoro-5-nitro-, ethyl ester involves a series of carefully controlled reactions. Starting from benzoic acid derivatives, chemists employ substitution and oxidation techniques to introduce the amino, fluoro, and nitro groups at specific positions on the aromatic ring. The formation of the ethyl ester is typically achieved through esterification reactions, ensuring stability and solubility for subsequent applications.

One of the most promising areas of research involving this compound is its application in drug discovery. The combination of an amino group and a nitro group on the aromatic ring creates a highly reactive site that can interact with biological targets such as enzymes and receptors. Recent studies have shown that Benzoic acid, 4-amino-2-fluoro-5-nitro-, ethyl ester derivatives exhibit potent anti-tumor activity in preclinical models. This has led to further investigations into their potential as lead compounds for developing novel cancer therapies.

In addition to its role in pharmaceuticals, Benzoic acid, 4-amino-2-fluoro-5-nitro-, ethyl ester has found applications in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Researchers have also explored its potential as a component in organic electronics, where its electronic properties can be tailored for specific device applications.

The physical properties of Benzoic acid, 4-amino-2-fluoro-5-nitro-, ethyl ester are critical to its functionality in various applications. Its melting point and solubility characteristics are influenced by the substituents on the aromatic ring. For instance, the presence of electron-withdrawing groups like nitro increases the melting point by enhancing intermolecular forces. These properties make it suitable for use in high-performance materials under challenging environmental conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of Benzoic acid, 4-amino-2-fluoro-5-nitro-, ethyl ester. Quantum mechanical calculations have revealed that the amino group acts as an electron-donating substituent, while the nitro group is strongly electron-withdrawing. This creates a unique electronic environment on the aromatic ring that can be exploited for designing molecules with specific reactivity or optical properties.

In conclusion, Benzoic acid, 4-amino-2-fluoro-5-nitro-, ethyl ester (CAS No. 1219014-07-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its chemical structure offers numerous opportunities for modification and functionalization, making it a valuable asset in contemporary chemical research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.